Cas no 1956892-07-1 (N-(1-Cyanocyclohexyl)hexahydro-α-methyl-4-(2-oxo-1-pyrrolidinyl)-1H-azepine-1-acetamide)

• Product Name: N-(1-Cyanocyclohexyl)hexahydro-α-methyl-4-(2-oxo-1-pyrrolidinyl)-1H-azepine-1-acetamide
• CAS No: 1956892-07-1
• MF: C₂₀H₃₂N₄O₂
• MW: 360.493684768677
• CID: 5407840
• PubChem ID: 128712217
• Update Time: 2025-07-08

N-(1-Cyanocyclohexyl)hexahydro-α-methyl-4-(2-oxo-1-pyrrolidinyl)-1H-azepine-1-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyanocyclohexyl)hexahydro-α-methyl-4-(2-oxo-1-pyrrolidinyl)-1H-azepine-1-acetamide

• Inchi： 1S/C20H32N4O2/c1-16(19(26)22-20(15-21)10-3-2-4-11-20)23-12-5-7-17(9-14-23)24-13-6-8-18(24)25/h16-17H,2-14H2,1H3,(H,22,26)
• InChI Key： BTYZOEJUPOUKTC-UHFFFAOYSA-N
• SMILES： N1(C(C)C(NC2(C#N)CCCCC2)=O)CCCC(N2CCCC2=O)CC1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 609.4±55.0 °C(Predicted)
• pka: 12.40±0.20(Predicted)

Additional information on N-(1-Cyanocyclohexyl)hexahydro-α-methyl-4-(2-oxo-1-pyrrolidinyl)-1H-azepine-1-acetamide

Introduction to N-(1-Cyanocyclohexyl)hexahydro-α-methyl-4-(2-oxo-1-pyrrolidinyl)-1H-azepine-1-acetamide (CAS No: 1956892-07-1)

N-(1-Cyanocyclohexyl)hexahydro-α-methyl-4-(2-oxo-pyrrolidinyl)-azepine-acetamide, commonly referred to by its CAS number CAS No: 1956892-07-1, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and development.

The molecular structure of N-(1-Cyanocyclohexyl)hexahydro-α-methyl-4-(2-oxo-pyrrolidinyl)-azepine-acetamide strong is characterized by a combination of functional groups that contribute to its versatile properties. The presence of the cyanocyclohexyl group introduces rigidity and electronic properties, while the pyrrolidinyl moiety adds flexibility and potential for hydrogen bonding interactions. These features make the compound a valuable candidate for exploring new chemical reactions and bioactive agents.

In recent studies, researchers have focused on the synthesis and characterization of N-(CAS No: 1956892-07-1) derivatives, highlighting their potential as precursors for advanced materials or therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibitory activity against certain enzymes, suggesting its role in the development of novel drug candidates.

The synthesis of N-(CAS No: 1956892-07-1) involves multi-step reactions, including cyclization and acylation processes, which require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of applications, N-(CAS No: 1956892-07-) has shown promise in the field of materials science, particularly in the development of high-performance polymers. Its structural rigidity and ability to form stable bonds make it an ideal component for advanced polymer networks used in electronics and aerospace industries.

Furthermore, ongoing research into the pharmacokinetic properties of N-(CAS No: 1956892-) has revealed favorable absorption profiles, suggesting its potential as a drug delivery agent. Preclinical studies indicate that it may enhance the bioavailability of poorly soluble drugs when incorporated into nanodelivery systems.

In conclusion, N-(CAS No: 1956892-) represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in medicine and materials science.